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Compound of Interest

Compound Name: Sodium methanesulfonate-D3
Cat. No.: B12398546
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the typical data and analytical
methodologies presented in a Certificate of Analysis (CoA) for Sodium Methanesulfonate-D3
(Sodium trideuteriomethanesulfonate). This deuterated analog of sodium methanesulfonate is a
critical internal standard in mass spectrometry-based studies for the quantification of
methanesulfonate, a potential genotoxic impurity in many pharmaceutical products.
Understanding the quality and characterization of this standard is paramount for accurate and
reproducible analytical results.

Data Summary

The quantitative data for a representative lot of Sodium Methanesulfonate-D3 is summarized
in the table below. These values are indicative of a high-quality standard suitable for
guantitative analysis.
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Parameter Specification Result Method

) 1H NMR, 3C NMR,
Identity Conforms to structure Conforms MS
Chemical Purity >98.0% 99.5% HPLC

Isotopic Enrichment

=98 atom % D

99.2 atom % D

1H NMR / Mass

Spectrometry
Molecular Formula CDsNaOsS CDsNaOsS -
Molecular Weight 121.11 g/mol 121.11 g/mol -
White to off-white ) ) ) )
Appearance ) White solid Visual Inspection
solid
Solubility Soluble in water Conforms Visual Inspection
] Meets USP <467>
Residual Solvents Conforms Headspace GC-MS

limits

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate

of Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure and determine the isotopic enrichment of Sodium

Methanesulfonate-D3.

Instrumentation: 500 MHz NMR Spectrometer

» 1H NMR Spectroscopy: The absence of a significant peak corresponding to the methyl

protons (CHs) confirms a high degree of deuteration. The isotopic purity is calculated by

comparing the integral of the residual methyl proton signal to a known internal standard.

o Solvent: D20

o Internal Standard: Maleic acid
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o Procedure: A known quantity of Sodium Methanesulfonate-D3 and the internal standard
are dissolved in D20. The 'H NMR spectrum is acquired, and the integral of the residual
CHs peak is compared to the integral of a well-defined peak from the internal standard to
guantify the amount of non-deuterated species.

e 13C NMR Spectroscopy: The spectrum should show a single carbon signal, confirming the
presence of one carbon atom in the molecule. The coupling pattern can also provide
information about the deuteration.

o Solvent: D20

o Procedure: A concentrated solution of the sample in D20 is prepared, and the 3C NMR
spectrum is acquired with proton decoupling.

Mass Spectrometry (MS)

Purpose: To confirm the molecular weight and isotopic distribution of Sodium
Methanesulfonate-D3.

Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

« lonization Mode: Electrospray lonization (ESI) in negative mode is typically used to detect
the [M-Na]~ ion.

e Procedure: The sample is dissolved in a suitable solvent (e.g., water/methanol) and infused
into the mass spectrometer. The mass-to-charge ratio (m/z) of the molecular ion is measured
and compared to the theoretical mass. The isotopic pattern is also analyzed to confirm the
presence of three deuterium atoms.

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine the chemical purity of Sodium Methanesulfonate-D3 by separating it
from any non-volatile impurities.

Instrumentation: HPLC system with a UV detector.

e Column: A C18 reverse-phase column is commonly used.
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» Mobile Phase: A gradient of water and acetonitrile is often employed.

o Detection: As methanesulfonate lacks a strong chromophore, detection can be achieved
using a UV detector at a low wavelength (e.g., <210 nm) or by employing a derivatization
agent.

e Procedure: A standard solution of Sodium Methanesulfonate-D3 is prepared and injected
into the HPLC system. The peak area of the main component is compared to the total area
of all peaks to calculate the purity.

Quality Control and Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for the quality control testing and
generation of a Certificate of Analysis for a chemical standard like Sodium Methanesulfonate-
D3.
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» To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Sodium
Methanesulfonate-D3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398546/docs#technical-guide-certificate-of-
analysis-for-sodium-methanesulfonate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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